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Compound of Interest

Compound Name: Golden Yellow

CAS No.: 49625-21-0

Cat. No.: B15722203

Get Quote

For researchers, scientists, and professionals in drug development utilizing textile-based

applications, the selection of appropriate dyes is critical for ensuring product quality,

reproducibility, and cost-effectiveness. This guide provides a comprehensive framework for

evaluating the performance and economic viability of CIBACRON Yellow C-RG, a bireactive

golden yellow dye, against other common reactive yellow dyes. The methodologies and data

presentation formats are designed to facilitate objective, in-house comparisons.

CIBACRON Yellow C-RG is known for its high light and wet fastness, high fixation rates, and

excellent washing-off behavior, making it suitable for dyeing cellulosic fibers like cotton, as well

as polyester/cellulose blends[1]. To ascertain its true cost-effectiveness, a systematic

evaluation against viable alternatives is necessary. This guide outlines the requisite

experimental protocols and data analysis frameworks to conduct such a comparison.

Performance and Cost-Effectiveness Parameters
A thorough evaluation of a reactive dye's cost-effectiveness extends beyond its purchase price.

Key performance indicators that directly impact the overall cost include fixation efficiency, color

yield, and fastness properties.
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Table 1: Key Performance Indicators for Reactive Dye Evaluation

Parameter Description
Importance in Cost-
Effectiveness

Fixation Efficiency (%)

The percentage of dye that

chemically bonds with the fiber

out of the total dye used.

Higher fixation means less dye

is wasted in the effluent,

reducing both dye

consumption and wastewater

treatment costs.

Color Yield (K/S Value)

A measure of the depth of

shade achieved for a given

concentration of dye on the

fabric.

A higher K/S value indicates

that less dye is required to

achieve the desired color

intensity, leading to direct cost

savings.

Light Fastness

The resistance of the dyed

fabric to fading upon exposure

to light.

Superior light fastness

enhances the quality and

durability of the final product,

reducing the likelihood of

product failure.

Wash Fastness

The resistance of the dyed

fabric to color change and

staining of other textiles during

washing.

High wash fastness is crucial

for maintaining the aesthetic

appeal of the product after

laundering.

Cost per Application

A calculated metric that

considers the dye price,

fixation efficiency, and the

amount of dye needed for a

specific shade depth.

This provides a holistic view of

the economic viability of the

dye beyond its initial purchase

price.

Comparative Dye Selection
For a robust comparison, it is recommended to evaluate CIBACRON Yellow C-RG against

other widely used reactive yellow dyes. Two such alternatives are:
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Remazol Yellow RR: A vinyl sulfone-based reactive dye.

Procion Yellow H-E3G: A monochlorotriazine-based reactive dye.

These alternatives represent different reactive groups and are commonly used in the textile

industry, providing a solid basis for comparison.

Experimental Protocols
To ensure accurate and reproducible results, standardized experimental procedures are

crucial. The following section details the protocols for dyeing and for evaluating the key

performance indicators.

Exhaust Dyeing of Cotton Fabric
This protocol describes a typical exhaust dyeing process for cotton fabric with reactive dyes.

Materials and Equipment:

Scoured and bleached 100% cotton knit fabric

Reactive dye (CIBACRON Yellow C-RG, Remazol Yellow RR, Procion Yellow H-E3G)

Glauber's salt (anhydrous sodium sulfate)

Soda ash (sodium carbonate)

Laboratory dyeing machine (e.g., Launder-Ometer or a similar apparatus)

Beakers, graduated cylinders, and a magnetic stirrer

pH meter

Procedure:

Dye Bath Preparation:

Prepare a stock solution of the reactive dye (e.g., 1% w/v).
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Set the material-to-liquor ratio (M:L), for example, 1:20[2].

For a 5-gram fabric sample, the total liquor volume will be 100 mL.

Calculate the required amount of dye stock solution for the desired shade percentage

(e.g., 1% on weight of fabric, owf).

Add the calculated dye solution to the dye bath.

Add a sequestering agent (e.g., 0.5 g/L) and a wetting agent (e.g., 1 g/L)[3].

Add the required amount of Glauber's salt (e.g., 60 g/L for a medium shade). The amount

will vary based on the shade depth.

Dyeing Cycle:

Introduce the cotton fabric into the dye bath at room temperature.

Run the dyeing machine for 10-15 minutes to ensure even wetting and dye uptake.

Gradually raise the temperature to the recommended dyeing temperature for the specific

dye (e.g., 60°C for CIBACRON Yellow C-RG).

Run for 30 minutes at this temperature.

Add the pre-dissolved soda ash (e.g., 20 g/L) to the dye bath to increase the pH to

approximately 11. This initiates the fixation reaction.

Continue the dyeing process for another 45-60 minutes[3].

Washing and Rinsing:

After dyeing, drain the dye bath.

Rinse the fabric with cold water.

Neutralize the fabric with a dilute acetic acid solution (e.g., 1 g/L) at 50-60°C for 10

minutes[2].
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Soap the fabric with a non-ionic detergent (e.g., 2 g/L) at 95°C for 15 minutes to remove

unfixed dye.

Rinse thoroughly with hot and then cold water.

Squeeze and air-dry the fabric.

Diagram of the Experimental Workflow for Exhaust Dyeing
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Exhaust Dyeing Workflow
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Measurement of Dye Fixation Efficiency
Fixation efficiency can be determined spectrophotometrically by measuring the amount of dye

in the exhaust dye bath and the subsequent washing liquors.

Procedure:

Initial Dye Bath Absorbance (A₀): Before adding the fabric, take an aliquot of the initial dye

bath, dilute it to a known concentration within the linear range of the spectrophotometer, and

measure its absorbance at the dye's maximum absorption wavelength (λ_max).

Exhausted Dye Bath Absorbance (A₁): After the dyeing cycle is complete and before

draining, take an aliquot of the exhausted dye bath, dilute it by the same factor as the initial

sample, and measure its absorbance.

Wash Liquor Absorbance (A₂): Collect all the rinsing and soaping liquors, combine them to a

known volume, and measure the absorbance of an aliquot.

Calculation: The exhaustion (E) and fixation (F) percentages can be calculated as follows[4]:

E (%) = [(A₀ - A₁) / A₀] x 100

F (%) = [(A₀ - (A₁ + A₂)) / A₀] x 100

Determination of Color Yield (K/S Value)
The Kubelka-Munk equation is used to determine the color strength (K/S value) from the

reflectance of the dyed fabric[5][6].

Procedure:

Use a reflectance spectrophotometer to measure the reflectance (R) of the dyed fabric at the

wavelength of minimum reflectance (which corresponds to the λ_max of the dye).

Calculate the K/S value using the following formula: K/S = (1 - R)² / 2R where R is the

decimal reflectance value.

Take measurements at several points on the fabric and average the results.
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Assessment of Wash Fastness
The AATCC Test Method 61-2010 (2A) is a standard procedure for evaluating colorfastness to

laundering[7][8].

Procedure:

Prepare a composite specimen by stitching the dyed fabric sample (50 x 150 mm) with a

multifiber test fabric.

Place the specimen in a stainless steel container with 150 mL of a standard detergent

solution and 50 steel balls.

Run the test in a Launder-Ometer at 49°C for 45 minutes[9].

After the cycle, rinse and dry the specimen.

Evaluate the color change of the dyed fabric and the staining of the multifiber test fabric

using the appropriate Grey Scales. Ratings are from 1 (poor) to 5 (excellent).

Assessment of Light Fastness
The AATCC Test Method 16.3 is used to determine the colorfastness to light using a xenon-arc

lamp as the light source[10][11].

Procedure:

Mount a specimen of the dyed fabric in a sample holder along with Blue Wool lightfastness

standards.

Expose the samples to the light from a xenon-arc lamp under controlled conditions of

temperature and humidity.

The exposure is continued until a specified fading of the Blue Wool standard is achieved

(e.g., 20 AATCC Fading Units).

Evaluate the color change of the test specimen against the Grey Scale for Color Change.

The rating is on a scale of 1 (poor) to 5 (excellent).
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Data Presentation and Analysis
The quantitative data obtained from the experiments should be summarized in clear and

structured tables for easy comparison.

Table 2: Illustrative Performance Comparison of Reactive Yellow Dyes

Dye
Fixation
Efficiency
(%)

Color Yield
(K/S) at 1%
owf

Wash
Fastness
(Color
Change)

Wash
Fastness
(Staining on
Cotton)

Light
Fastness
(20 AFU)

CIBACRON

Yellow C-RG
92 15.5 4-5 4-5 5

Remazol

Yellow RR
85 14.2 4 4 4-5

Procion

Yellow H-E3G
88 14.8 4 4-5 5

Note: The data in this table is for illustrative purposes only and should be replaced with actual

experimental results.

Cost-Effectiveness Analysis
The final step is to integrate the performance data with the cost of the dyes to determine the

overall cost-effectiveness.

Logical Framework for Cost-Effectiveness Evaluation
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Input Parameters

Calculations

Output

Dye Price
($/kg)

Effective Dye Cost per kg
of Fabric ($/kg fabric)

Fixation Efficiency
(%)

Amount of Dye Needed for
Target K/S Value (kg)

Color Yield
(K/S per % owf)

Cost-Effectiveness Ranking
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Cost-Effectiveness Logic

Table 3: Illustrative Cost-Effectiveness Comparison

Dye Price ($/kg)
Fixation
Efficiency (%)

Dye Required
for K/S of 15
(g/kg fabric)

Cost per kg of
Fabric ($)

CIBACRON

Yellow C-RG
25 92 9.68 0.242

Remazol Yellow

RR
22 85 10.56 0.232

Procion Yellow

H-E3G
23 88 10.14 0.233
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Note: The data in this table is for illustrative purposes only. The "Dye Required" is calculated

based on the illustrative K/S values from Table 2.

Conclusion
This guide provides a framework for the systematic evaluation of CIBACRON Yellow C-RG

against other reactive dyes. By following the detailed experimental protocols and utilizing the

structured data presentation and analysis methods, researchers and drug development

professionals can make informed, data-driven decisions on the most cost-effective dye for their

specific applications. This approach ensures that the chosen dye not only meets the required

performance standards but also contributes to the overall economic efficiency of the process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact our Ph.D. Support Team for a compatibility check
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